Cas no 117526-80-4 (1,2-Benzenedithiol,4-(1,1-dimethylethyl)-)

1,2-Benzenedithiol,4-(1,1-dimethylethyl)- structure
117526-80-4 structure
Product Name:1,2-Benzenedithiol,4-(1,1-dimethylethyl)-
CAS No:117526-80-4
MF:C10H14S2
MW:198.348160266876
CID:131554
PubChem ID:14324642
Update Time:2025-04-19

1,2-Benzenedithiol,4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedithiol,4-(1,1-dimethylethyl)-
    • 4-tert-Butyl-1,2-dimercaptobenzene
    • 4-tert-butylbenzene-1,2-dithiol
    • 4-tert-Butyl-1,2-benzenedithiol
    • DTXSID50558940
    • SCHEMBL179803
    • 117526-80-4
    • Inchi: 1S/C10H14S2/c1-10(2,3)7-4-5-8(11)9(12)6-7/h4-6,11-12H,1-3H3
    • InChI Key: RDLVSWJHDFENPL-UHFFFAOYSA-N
    • SMILES: SC1=C(C=CC(=C1)C(C)(C)C)S

Computed Properties

  • Exact Mass: 198.05400
  • Monoisotopic Mass: 198.05369279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • PSA: 77.60000
  • LogP: 3.56150
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.